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Compound of Interest

Tetramethyl-d12-ammonium
Compound Name: ,
bromide

cat. No.: B1355228

In-Depth Technical Guide: Tetramethyl-d12-
ammonium bromide

This guide provides essential information regarding the molecular properties of Tetramethyl-
dl12-ammonium bromide, a deuterated quaternary ammonium salt. It is intended for
researchers, scientists, and professionals in the field of drug development and other scientific
disciplines where isotopic labeling is utilized.

Core Molecular Data

The fundamental molecular characteristics of Tetramethyl-d12-ammonium bromide are
summarized in the table below. This data is critical for a variety of experimental calculations,
including stoichiometry, solution preparation, and spectroscopic analysis.

Property Value
Chemical Formula C4D12BrN
Molecular Weight 166.12 g/mol [1][2]

Detailed Molecular Weight Calculation
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The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. For Tetramethyl-d12-ammonium bromide, this calculation involves the
atomic masses of carbon, deuterium (a stable isotope of hydrogen), nitrogen, and bromine.

The chemical formula, (CD3)aN*Br-, indicates the presence of:

Four Carbon (C) atoms

Twelve Deuterium (D) atoms

One Nitrogen (N) atom

One Bromine (Br) atom

The standard atomic weights of these elements are:

Carbon (C): Approximately 12.011 u[3]

Deuterium (D): Approximately 2.014 u[4][5]

Nitrogen (N): Approximately 14.007 u[6][7]

Bromine (Br): Approximately 79.904 u
The molecular weight is calculated as follows:
(4 x12.011) + (12 x 2.014) + (1 x 14.007) + (1 x 79.904) = 166.123 g/mol

This calculated value is consistent with the experimentally determined and commonly cited
molecular weight of 166.12 g/mol .[1][2]

Logical Relationship of Components

The structure of Tetramethyl-d12-ammonium bromide consists of a central nitrogen atom
bonded to four deuterated methyl groups, forming a quaternary ammonium cation. This cation
is ionically bonded to a bromide anion.
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Logical Structure of Tetramethyl-d12-ammonium bromide
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Caption: Relationship between the cationic and anionic components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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